Cas no 1070-68-4 (5-methylheptanoic acid)

5-Methylheptanoic acid is a branched-chain carboxylic acid with the molecular formula C8H16O2. It is characterized by its methyl group substitution at the fifth carbon of the heptanoic acid backbone, imparting distinct physicochemical properties. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of fragrances, flavors, and specialty chemicals. Its branched structure enhances solubility in organic solvents and influences reactivity in esterification and condensation reactions. The acid's stability and moderate acidity make it suitable for applications requiring controlled release or tailored molecular interactions. It is typically supplied in high purity to ensure consistency in research and industrial processes.
5-methylheptanoic acid structure
5-methylheptanoic acid structure
Product Name:5-methylheptanoic acid
CAS No:1070-68-4
MF:C8H16O2
MW:144.211442947388
CID:136961
PubChem ID:112481
Update Time:2025-05-28

5-methylheptanoic acid Chemical and Physical Properties

Names and Identifiers

    • Heptanoicacid, 5-methyl-
    • 5-METHYLHEPTANOIC ACID
    • 5-methyl-heptanoic acid
    • 5-Methyl-oenanthsaeure
    • Heptanoicacid,5-methyl
    • 1070-68-4
    • CHEBI:179956
    • CS-0237501
    • EN300-1844619
    • LMFA01020148
    • AKOS013464651
    • Heptanoic acid, 5-methyl-
    • SCHEMBL261797
    • DTXSID00910211
    • F72394
    • 5-methyl heptanoic acid
    • OJTHHBCWUMTZEY-UHFFFAOYSA-N
    • SY247653
    • DB-242478
    • MFCD02258690
    • 5-methylheptanoic acid
    • Inchi： 1S/C8H16O2/c1-3-7(2)5-4-6-8(9)10/h7H,3-6H2,1-2H3,(H,9,10)
    • InChI Key： OJTHHBCWUMTZEY-UHFFFAOYSA-N
    • SMILES： OC(CCCC(C)CC)=O

Computed Properties

  • Exact Mass: 144.11500
  • Monoisotopic Mass: 144.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 99.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5

Experimental Properties

  • Density: 0.9173 (rough estimate)
  • Boiling Point: 228.91°C (estimate)
  • Refractive Index: 1.4130 (estimate)
  • PSA: 37.30000
  • LogP: 2.28740

5-methylheptanoic acid Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

5-methylheptanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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Enamine
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 $986.0 2023-06-01
Enamine
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Enamine
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Enamine
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